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Cat. No.: B1665933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of AZD1283, a potent

antagonist of the P2Y12 receptor, against other purinergic receptors. The information is

supported by experimental data and detailed methodologies to assist in research and drug

development.

Executive Summary
AZD1283 is a high-affinity antagonist that demonstrates significant potency for the P2Y12

receptor, a key player in platelet activation and thrombus formation. Experimental data from

radioligand competition binding assays and GTPγS binding assays have established its strong

inhibitory activity at this target. While published studies affirm its high selectivity for the P2Y12

receptor with no significant binding to other related purinergic receptors, a comprehensive

quantitative selectivity panel detailing its activity across all other P2Y receptor subtypes is not

readily available in the public domain.[1]

Potency of AZD1283 at the P2Y12 Receptor
AZD1283 has been shown to be a potent antagonist of the P2Y12 receptor in multiple

functional assays. The following table summarizes the key potency values:
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Assay Type Parameter Value (nM)

Radioligand Competition

Binding Assay
IC50 11

GTPγS Binding Assay IC50 25

Data sourced from Tocris Bioscience product information.

Selectivity Profile
Published research indicates that AZD1283 is highly selective for the P2Y12 receptor.[1]

Studies have confirmed that it does not exhibit significant binding affinity for other related

purinergic receptors.[1] However, a detailed quantitative comparison of the binding affinities (Ki)

or functional inhibition (IC50) of AZD1283 against a broad panel of other human purinergic

receptors (e.g., P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y13, and P2Y14) is not publicly

available. The development of such a comprehensive selectivity profile would be invaluable for

a more complete understanding of its off-target potential.

P2Y12 Receptor Signaling Pathway
The P2Y12 receptor is a G protein-coupled receptor (GPCR) that, upon activation by its

endogenous ligand adenosine diphosphate (ADP), initiates a signaling cascade that is central

to platelet aggregation. AZD1283 acts as an antagonist, blocking this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Radiosynthesis and initial preclinical evaluation of [11C]AZD1283 as a potential P2Y12R
PET radiotracer - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [AZD1283: A Comparative Analysis of its Selectivity for
the P2Y12 Receptor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665933#selectivity-profile-of-azd1283-against-
other-purinergic-receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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